Cas no 56846-22-1 (Phosphoric acid,diisooctyl phenyl ester)
56846-22-1 structure
Product Name:Phosphoric acid,diisooctyl phenyl ester
CAS No:56846-22-1
MF:C22H39O4P
MW:398.516428232193
CID:373605
PubChem ID:92547
Update Time:2025-04-19
Phosphoric acid,diisooctyl phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,diisooctyl phenyl ester
- bis(6-methylheptyl) phenyl phosphate
- diisooctyl phenyl phosphate
- UNII-9YR9DA72RU
- SCHEMBL6029928
- Bis(6-methylheptyl)phenyl phosphate
- 56846-22-1
- NS00022397
- EINECS 260-402-9
- Phosphoric acid, diisooctyl phenyl ester
- 9YR9DA72RU
- DTXSID9069136
-
- Inchi: 1S/C22H39O4P/c1-20(2)14-8-6-12-18-24-27(23,26-22-16-10-5-11-17-22)25-19-13-7-9-15-21(3)4/h5,10-11,16-17,20-21H,6-9,12-15,18-19H2,1-4H3
- InChI Key: NQOFUSUDAMVORD-UHFFFAOYSA-N
- SMILES: P(=O)(OC1C=CC=CC=1)(OCCCCCC(C)C)OCCCCCC(C)C
Computed Properties
- Exact Mass: 398.25877
- Monoisotopic Mass: 398.25859672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 16
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid,diisooctyl phenyl ester Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
56846-22-1 (Phosphoric acid,diisooctyl phenyl ester) Related Products
- 2752-95-6(Butyl Phenyl Phosphate)
- 29761-21-5(Isodecyl Diphenyl Phosphate)
- 16368-97-1(Bis(2-ethylhexyl) phenyl phosphate)
- 27460-02-2(Dodecyl diphenyl phosphate)
- 1241-94-7(2-Ethylhexyl Diphenyl Phosphate)
- 115-88-8(Octyl phenyl phosphate)
- 2528-36-1(Dibutyl Phenyl Phosphate)
- 56827-92-0(Hexadecyl Diphenyl Phosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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